Cas no 1705682-13-8 (N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)
N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
- N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxopyridine-3-carboxamide
- N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
- N-((2,5-dimethylfuran-3-yl)methyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
- 1705682-13-8
- F6201-0063
- AKOS024828131
-
- Inchi: 1S/C14H16N2O3/c1-9-7-11(10(2)19-9)8-15-13(17)12-5-4-6-16(3)14(12)18/h4-7H,8H2,1-3H3,(H,15,17)
- InChI Key: DASHUKNMWXEJOL-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(=C1C)CNC(C1=CC=CN(C)C1=O)=O
Computed Properties
- Exact Mass: 260.11609238g/mol
- Monoisotopic Mass: 260.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 62.6Ų
N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6201-0063-2μmol |
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
1705682-13-8 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6201-0063-5μmol |
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
1705682-13-8 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6201-0063-10μmol |
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
1705682-13-8 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6201-0063-20μmol |
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
1705682-13-8 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6201-0063-1mg |
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
1705682-13-8 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6201-0063-2mg |
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
1705682-13-8 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6201-0063-3mg |
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
1705682-13-8 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6201-0063-4mg |
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
1705682-13-8 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6201-0063-5mg |
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
1705682-13-8 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6201-0063-10mg |
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide |
1705682-13-8 | 10mg |
$118.5 | 2023-09-09 |
N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
Introduction to N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide and Its Significance in Modern Chemical Biology
N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1705682-13-8) represents a novel compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. This compound belongs to the dihydropyridine class of molecules, which are well-known for their diverse applications in pharmaceuticals, particularly in the treatment of cardiovascular diseases and as calcium channel blockers. However, the incorporation of a 2,5-dimethylfuran-3-yl moiety into the dihydropyridine scaffold introduces novel pharmacological properties that make this compound a subject of intense research interest.
The structural design of N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is meticulously crafted to optimize its interaction with biological targets. The 2,5-dimethylfuran-3-yl group is a key feature that contributes to its distinct chemical and biological profile. This aromatic ring system is known for its ability to enhance binding affinity and selectivity, making it an attractive component in the development of new therapeutic agents. The presence of two methyl groups at the 2 and 5 positions further stabilizes the molecule and influences its electronic properties, which are critical for its biological activity.
In recent years, there has been a growing interest in exploring the potential of heterocyclic compounds in drug discovery. Dihydropyridines, in particular, have been extensively studied due to their favorable pharmacokinetic properties and well-documented biological effects. The modification of these core structures with functional groups such as the 2,5-dimethylfuran-3-yl moiety opens up new avenues for developing compounds with enhanced therapeutic potential. N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a prime example of how structural innovation can lead to the discovery of novel bioactive molecules.
The synthesis of N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the dihydropyridine core through cyclization reactions followed by functionalization with the 2,5-dimethylfuran-3-yl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been crucial in characterizing the compound's structure and confirming its identity.
The biological evaluation of N-(2,5-dimethylfuran-3-y}1-meth}l-b}xo-b}1,b}dihydro}pyridine-b}3-carboxamid}e has revealed intriguing pharmacological properties that warrant further investigation. Preliminary studies suggest that this compound exhibits potent activity against various biological targets, including enzymes and receptors relevant to inflammatory diseases and cancer. The unique interaction between the 2,b{5,b{dimeth}l,b{furb)b{n,b{3,b{yl)b{}}}}}} group and these targets appears to contribute significantly to its bioactivity. Additionally,b{the} presence of the carbonyl group in the dihydropyridine ring enhances its ability to engage with biological macromolecules,b{leading} to strong binding interactions.
In light of these findings,b{researchers} are exploring the potential of N-(b{2,b{5,b{dimeth}l,b{furb)b{n,b{3,b{yl)b{}}}}}},methylene-b}1-meth}l-b}xo-b}1,b}dihydro}pyridine-b}3-carboxamid}e as a lead compound for developing new therapeutic agents.b{The} combination of computational modeling and experimental validation is being used to decipher its mechanism of action and identify potential drug-like properties.b{This} interdisciplinary approach is expected to accelerate the discovery process and lead to the development of novel drugs with improved efficacy and safety profiles.
The impact of N-(b{2,b{5,b{dimeth}l,b{furb)b{n,b{3,b{yl)b{}}}}}},methylene-b}1-meth}l-b b`di`hydro b`pyri`dine b`carbo`xamid`e on drug discovery is not limited to its direct therapeutic applications.b`It also serves as a valuable scaffold for generating structurally diverse derivatives.b`By modifying various functional groups within its framework,r`chemists can explore new pharmacological space.b`This flexibility makes it an attractive platform for designing compounds with tailored biological activities.b`Furthermore,the synthesis strategies developed for this compound can be adapted for other related molecules,r`suggesting broad applicability in medicinal chemistry.
The future directions for research on N-(b{2,b{5,b{dimeth[b}]l[b], b[5[b}]dimeth[b]fur[b]an[b]-[3[b}]yl)[}]methylene-[[[[[[[1[b]methyl-[[[[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ ]]]]]]]]]]]]]]]]]]]]]]]]]]]]
1705682-13-8 (N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)